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Compound of Interest

Compound Name: Chm-fubiata

Cat. No.: B10855701

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of Chm-fubiata. Given that Chm-fubiata is an analytical reference standard structurally similar
to known synthetic cannabinoids, and comprehensive toxicological data is not available, a
highly cautious approach is mandated.[1] The following procedures are designed to minimize
exposure risk and ensure a safe laboratory environment.

Hazard Assessment and Chemical Properties

While one Safety Data Sheet (SDS) for Chm-fubiata does not classify it as a hazardous
substance under the Globally Harmonized System (GHS), a structurally similar compound, CH-
FUBIATA, is classified as harmful if swallowed and very toxic to aquatic life.[2] Furthermore,
another related synthetic cannabinoid, ADB-FUBIATA, is suspected of damaging fertility or the
unborn child and is also harmful if swallowed.[3] Due to these factors and the limited safety
data on Chm-fubiata itself, it must be handled as a potentially potent and hazardous
substance.

Chemical and Physical Properties of Chm-fubiata
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Property Value Reference

N-(cyclohexylmethyl)-1-[(4-
Formal Name fluorophenyl)methyl]-1H- [1]
indole-3-acetamide

CAS Number 922092-52-2
Molecular Formula C24H27FN20
Molecular Weight 378.5 g/mol
Appearance A crystalline solid
Purity >98%

DMF: 30 mg/ml, DMSO: 30

Solubilit
Y mg/ml, Ethanol: 10 mg/mi

Stability >4 years

Personal Protective Equipment (PPE)

A multi-layered PPE approach is required to prevent dermal, ocular, and respiratory exposure.
The following PPE is mandatory when handling Chm-fubiata in any form (solid or in solution).

Recommended PPE for Handling Chm-fubiata
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. Specifications and
Body Part Required PPE ]
Rationale

Inner Glove: Nitrile. Outer
Glove: Chemically resistant
gloves (e.g., heoprene or
nitrile). Disposable nitrile
) gloves offer limited protection
Double Gloving (Inner and
Hands and should be changed

Outer) ) ] ]
immediately upon contact with
the chemical. Double gloving
provides an additional layer of
protection against potential

tears or rapid permeation.

Safety goggles that meet ANSI
Z.87.1 standards are the
minimum requirement. A face
shield must be worn over
Safety Goggles and Face
Eyes/Face ] safety goggles to protect
Shield )
against splashes when
working with solutions or any
procedure that could generate

aerosols.

A buttoned, long-sleeved
laboratory coat made of a low-

permeability material. This coat

Body Dedicated Laboratory Coat ]
should be dedicated to work
with potent compounds and
laundered professionally.
Respiratory NIOSH-approved Respirator For handling the solid

compound or when there is a
risk of aerosolization, a
NIOSH-approved N95
respirator or higher is required.
All respirator use must be in

accordance with a
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documented respiratory
protection program, including
fit testing and medical

clearance.

Shoes that fully cover the feet
Feet Closed-toe Shoes ]
are required.

Experimental Workflow and Handling Procedures

All handling of Chm-fubiata must be conducted within a certified chemical fume hood to
minimize inhalation exposure.

Step-by-Step Handling Protocol:
e Preparation:
o Ensure the chemical fume hood is functioning correctly.
o Cover the work surface with absorbent, disposable bench paper.
o Assemble all necessary equipment and reagents before introducing Chm-fubiata.
o Don all required PPE as specified in the table above.
e Weighing (Solid Compound):
o Perform all weighing operations within the fume hood.
o Use a dedicated, labeled weigh boat.
o Handle the container of Chm-fubiata with care to avoid generating dust.
e Solution Preparation:

o Add the solvent to the vessel containing the weighed Chm-fubiata slowly to avoid
splashing.
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o Cap the vessel securely before mixing.

e Post-Handling:

Decontaminate all surfaces within the fume hood.

[e]

o

Carefully remove outer gloves and dispose of them as hazardous waste.

[¢]

Remove the laboratory coat and hang it in a designated area.

[¢]

Remove inner gloves and dispose of them as hazardous waste.

[e]

Wash hands thoroughly with soap and water.

Logical Workflow for PPE Selection and Use
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Caption: Workflow for PPE selection and use when handling Chm-fubiata.
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Disposal Plan

All waste generated from handling Chm-fubiata, including contaminated PPE, weigh boats,
bench paper, and excess solutions, must be treated as hazardous chemical waste.

Waste Management Protocol:
e Segregation:

o Segregate Chm-fubiata waste from other chemical waste streams to avoid accidental
reactions.

o Keep solid and liquid waste in separate, clearly labeled containers.
o Containment:

o Use robust, leak-proof containers with screw-top lids for all Chm-fubiata waste. Do not fill
liquid waste containers beyond 80% capacity.

o All waste containers must be stored in secondary containment to prevent spills.
e Labeling:

o Label all waste containers clearly with "Hazardous Waste," the full chemical name "Chm-
fubiata,” and the approximate concentration and quantity. Do not use abbreviations or

chemical formulas.
e Disposal:

o Arrange for waste pickup through your institution's Environmental Health and Safety (EHS)
office. Do not dispose of any Chm-fubiata waste down the drain or in regular trash.

o Empty containers that held Chm-fubiata must be triple-rinsed with a suitable solvent. The
rinsate must be collected and disposed of as hazardous waste.

By adhering to these stringent safety protocols, researchers can minimize the risks associated
with handling this potent research chemical. Always consult your institution's specific safety
guidelines and EHS department for any additional requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Protocols for Chm-
fubiata]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10855701#personal-protective-equipment-for-
handling-chm-fubiata]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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